3-(4-(3,4-dichlorophenyl)piperazine-1-carbonyl)-7-methyl-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one

• IUPAC Name: 3-[4-(3,4-dichlorophenyl)piperazine-1-carbonyl]-7-methyl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• InChI: InChI=1S/C19H20Cl2N4O2S/c1-12-9-22-19-25(17(12)26)10-13(11-28-19)18(27)24-6-4-23(5-7-24)14-2-3-15(20)16(21)8-14/h2-3,8-9,13H,4-7,10-11H2,1H3
• InChI Key: KIGKLNBDLNSMLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N(C1=O)CC(CS2)C(=O)N3CCN(CC3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C19H20Cl2N4O2S
• Molecular Weight: 439.4 g/mol

Description

3-(4-(3,4-dichlorophenyl)piperazine-1-carbonyl)-7-methyl-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one is a useful research compound. Its molecular formula is C19H20Cl2N4O2S and its molecular weight is 439.36. The purity is usually 95%.
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Scientific Research Applications

CNS Activity and Sedative/Hypnotic Effects

3-(4-(3,4-dichlorophenyl)piperazine-1-carbonyl)-7-methyl-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one belongs to a class of compounds with noted effects on the central nervous system (CNS). Similar compounds, such as hydroxyzine, demonstrate a calming effect in individuals without impairing mental acuity, primarily through suppression of activity in key regions of the CNS rather than cortical depression (Johnson, 1982).

Dopamine Receptor Blockade and Extrapyramidal Syndromes

Piperazine phenothiazines, akin to the chemical structure of the compound , are known to block dopamine receptors in the CNS. This blockade can lead to various extrapyramidal syndromes, a set of movement disorders resulting from the dysfunction of the extrapyramidal system. This phenomenon is particularly evident in compounds like prochlorperazine, which, while primarily used as an anti-emetic, has been documented to cause motor dysfunction and other extrapyramidal symptoms (Reecer, Clinchot, & Tipton, 1993).

Interaction with Serotonin Receptors and Subjective Effects

Similar structural compounds, notably TFMPP, have been observed to interact with serotonin receptors, leading to subjective effects such as increased tension, anxiety, and confusion, alongside amphetamine-like stimulant effects. These effects hint at the complex interaction these compounds have with neurotransmitter systems, potentially mirroring the actions of common amphetamine-type stimulants and drugs that influence serotonin release, binding, and reuptake (Jan et al., 2010).

Serotonergic Effects and Psychoactive Substance Comparison

The subjective effects of piperazine derivatives, including mood alterations and cognitive effects, have been compared to well-known psychoactive substances like MDMA. These observations are based on studies focusing on compounds like BZP and TFMPP, which, when combined, produce effects reminiscent of MDMA, highlighting the serotonergic and stimulant-like properties of these substances (Lin, Jan, Kydd, & Russell, 2011).